N-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)-N'-[3-(1H-1,2,4-triazol-1-yl)benzyl]urea

• IUPAC Name: 1-(1,5-dimethyl-1,2,4-triazol-3-yl)-3-[[3-(1,2,4-triazol-1-yl)phenyl]methyl]urea
• InChI: InChI=1S/C14H16N8O/c1-10-18-13(20-21(10)2)19-14(23)16-7-11-4-3-5-12(6-11)22-9-15-8-17-22/h3-6,8-9H,7H2,1-2H3,(H2,16,19,20,23)
• InChI Key: BTNLYSHCPWGBLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1C)NC(=O)NCC2=CC(=CC=C2)N3C=NC=N3
• Molecular Formula: C14H16N8O
• Molecular Weight: 312.33 g/mol

Description

N-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)-N'-[3-(1H-1,2,4-triazol-1-yl)benzyl]urea, also known as DTBZ, is a chemical compound that has been widely studied for its potential applications in scientific research. DTBZ is a small molecule that has been shown to have specific binding affinity for the vesicular monoamine transporter 2 (VMAT2), a protein that is responsible for transporting monoamine neurotransmitters such as dopamine, serotonin, and norepinephrine into synaptic vesicles. In

Mechanism of Action

N-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)-N'-[3-(1H-1,2,4-triazol-1-yl)benzyl]urea works by binding to the VMAT2 protein and inhibiting its function. By inhibiting VMAT2, N-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)-N'-[3-(1H-1,2,4-triazol-1-yl)benzyl]urea reduces the uptake of monoamine neurotransmitters into synaptic vesicles, which leads to a decrease in neurotransmitter release. This mechanism of action has been used to study the role of VMAT2 in various neurological disorders, including Parkinson's disease, schizophrenia, and addiction.
Biochemical and Physiological Effects:
N-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)-N'-[3-(1H-1,2,4-triazol-1-yl)benzyl]urea has been shown to have a number of biochemical and physiological effects. In animal studies, N-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)-N'-[3-(1H-1,2,4-triazol-1-yl)benzyl]urea has been shown to reduce dopamine release in the striatum, which is a region of the brain that is involved in motor control and reward processing. N-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)-N'-[3-(1H-1,2,4-triazol-1-yl)benzyl]urea has also been shown to reduce insulin secretion in the pancreas, which suggests that VMAT2 may play a role in glucose homeostasis. In addition, N-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)-N'-[3-(1H-1,2,4-triazol-1-yl)benzyl]urea has been shown to reduce the release of catecholamines from the adrenal glands, which suggests that VMAT2 may play a role in the regulation of the stress response.

Advantages and Limitations for Lab Experiments

N-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)-N'-[3-(1H-1,2,4-triazol-1-yl)benzyl]urea has a number of advantages as a tool for scientific research. It is a small molecule that is easy to synthesize and purify. It has high affinity and specificity for VMAT2, which makes it a useful tool for studying the function of this protein. However, there are also limitations to the use of N-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)-N'-[3-(1H-1,2,4-triazol-1-yl)benzyl]urea in lab experiments. N-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)-N'-[3-(1H-1,2,4-triazol-1-yl)benzyl]urea is a competitive inhibitor of VMAT2, which means that it may not completely inhibit VMAT2 function at high concentrations. In addition, N-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)-N'-[3-(1H-1,2,4-triazol-1-yl)benzyl]urea has been shown to have off-target effects on other proteins, which may complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on N-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)-N'-[3-(1H-1,2,4-triazol-1-yl)benzyl]urea and its applications. One area of research is the development of new compounds that have higher specificity and affinity for VMAT2. Another area of research is the use of N-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)-N'-[3-(1H-1,2,4-triazol-1-yl)benzyl]urea and related compounds as potential therapeutics for neurological and endocrine disorders. Finally, there is ongoing research on the role of VMAT2 in various physiological processes, including glucose homeostasis and the stress response.

Synthesis Methods

N-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)-N'-[3-(1H-1,2,4-triazol-1-yl)benzyl]urea can be synthesized using a multi-step process that involves the reaction of 3-(1H-1,2,4-triazol-1-yl)benzylamine with 1,5-dimethyl-1H-1,2,4-triazole-3-carboxylic acid, followed by the reaction of the resulting intermediate with N,N'-diisopropylcarbodiimide and N,N-dimethylformamide. The final product is obtained through purification using column chromatography.

Scientific Research Applications

N-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)-N'-[3-(1H-1,2,4-triazol-1-yl)benzyl]urea has been widely used in scientific research as a tool to study the function of VMAT2. VMAT2 is a critical protein that plays a key role in the regulation of monoamine neurotransmitters in the brain. N-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)-N'-[3-(1H-1,2,4-triazol-1-yl)benzyl]urea has been used to study the distribution and function of VMAT2 in various tissues, including the brain, pancreas, and adrenal glands. N-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)-N'-[3-(1H-1,2,4-triazol-1-yl)benzyl]urea has also been used to study the effects of drugs and other compounds on VMAT2 function.